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Compound of Interest

Compound Name: Butyldichloroborane

Cat. No.: B081840

This guide provides a comprehensive overview of butyldichloroborane, a versatile reagent in
organic synthesis. It is intended for researchers, scientists, and professionals in drug
development who require detailed technical information, including its chemical properties,
synthesis protocols, and reaction pathways.

Core Properties of Butyldichloroborane

Butyldichloroborane is an organoboron compound with significant applications in organic
chemistry, primarily as a Lewis acid and an intermediate in the synthesis of other
organoboranes. Its reactivity is characterized by the presence of a boron atom bonded to a
butyl group and two chlorine atoms.

Quantitative Data Summary

The fundamental chemical and physical properties of butyldichloroborane are summarized in
the table below for easy reference.
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Property Value

Chemical Formula C4H9BCI2[1][2][3][4]
Molecular Weight 138.83 g/mol [1][2][3][4]
CAS Number 14090-22-3[1][2][3][4]
Boiling Point 68-70 °C[1][3][4]

Density 0.714 g/mL at 25 °CJ[3][4]

Experimental Protocols

The following section details a common experimental protocol for the synthesis of
butyldichloroborane. This method is widely cited and provides a reliable pathway to obtain
the compound.

Synthesis of Butyldichloroborane from Tetrabutyltin and Boron Trichloride

This protocol describes the reaction of tetrabutyltin with boron trichloride to yield
butyldichloroborane and tributyltin chloride.

Materials:

Tetrabutyltin (Bu4Sn)

Boron trichloride (BCI3)

Anhydrous solvent (e.g., pentane or heptane)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Distillation apparatus

Procedure:

e Under an inert atmosphere (e.g., nitrogen or argon), dissolve tetrabutyltin in an anhydrous
solvent in a reaction flask equipped with a magnetic stirrer and a dropping funnel.
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o Cool the solution to the desired reaction temperature, typically between -78 °C and 0 °C.

o Slowly add a solution of boron trichloride in the same solvent to the stirred solution of
tetrabutyltin via the dropping funnel. The molar ratio of reactants should be carefully
controlled.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for a specified period to ensure the reaction goes to completion.

o Monitor the progress of the reaction using appropriate analytical techniques, such as NMR
spectroscopy.

» Upon completion, the solvent and any volatile byproducts are removed under reduced
pressure.

e The desired butyldichloroborane is then isolated from the tributyltin chloride byproduct by
fractional distillation.

Logical Workflow for Synthesis

The logical steps involved in the synthesis of butyldichloroborane are illustrated in the
following diagram. This workflow highlights the key stages from reactant preparation to final
product isolation.

Caption: Synthesis workflow for butyldichloroborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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